Incineration technology has been widely adopted to safely dispose of hazardous waste (HW). While the incineration process causes the formation of polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs). Due to its extreme toxicity, many scholars have been committed to determining the PCDD/F formation process and reducing emissions in incinerators. Previous studies ignored the impact of incineration and fluctuation of feeding materials on PCDD/F formation in hazardous waste incinerators (HWIs). In this study, differences in PCDD/F formation between HWIs and municipal solid waste incinerators (MSWIs) were pointed out. The incineration section in HWIs should be carefully considered. Laboratory experiments, conventional analysis and thermogravimetry experiments were conducted. An obvious disparity of PCDD/F formation between 12 kinds of HWs was found. Distillation residue was found with remarkably higher PCDD/F concentrations (11.57 ng/g). Except for the Cl content, aromatic rings and C–O bond organics were also found with high correlation coefficients with PCDD/F concentrations (>0.92). And PCDD/Fs were formed through a chlorination process and structure formation process. All of these are helpful to further understand the PCDD/F formation process during HW incineration, optimize the operation conditions in HWIs and reduce the emission pressure of PCDD/Fs in the future.

Polychlorinated dibenzo-p-dioxin/furans (PCDD/F) have a great threat to the environment and human health, resulting in controlling PCDD/F emissions to regulation far important for emission source. Considering 2,3,4,7,8-pentachlorodibenzo-p-furan (PeCDF) identified as the most contributor to international toxic equivalent, 2,3,4,7,8-PeCDF can be considered as the target molecule for the adsorption of PCDD/F emission from industries. With the aim to in-depth elucidate how different types of nitrogen (N) species enhance 2,3,4,7,8-PeCDF on the biochar and guide the specific carbon materials design for industries, systematic computational investigations by density functional theory calculations were conducted. The results indicate pristine biochar intrinsically interacts with 2,3,4,7,8-PeCDF by π-π electron donor and acceptor (EDA) interaction, six-membered carbon rings of PeCDF parallel to the biochar surface as the strongest adsorption configuration. Moreover, by comparison of adsorption energy (-150.16 kJ mol-1) and interaction distance (3.593 Å) of pristine biochar, environment friendly N doping can enhance the adsorption of 2,3,4,7,8-PeCDF on biochar. Compared with graphitic N doping and pyridinic N doping, pyrrolic N doping biochar presents the strongest interaction toward 2,3,4,7,8-PeCDF molecule due to the highest adsorption energy (-155.56 kJ mol-1) and shortest interaction distance (3.532 Å). Specially, the enhancing adsorption of PeCDF over N doped biochar attributes to the enhancing π-π electron EDA interaction and electrostatic interaction. In addition, the effect of N doping species on PeCDF adsorbed on the biochar is more than that of N doping content. Specially, the adsorption capacity of N doping biochar for PCDD/F can be improved by adding pyrrolic N group most efficiently. Furthermore, pyrrolic N and pyridinic N doping result in the entropy increase, and electrons transform from pyrrolic N and pyridinic N doped biochar to 2,3,4,7,8-PeCDF molecule. A complete understanding of the research would supply crucial information for applying N-doped biochar to effectively remove PCDD/F for industries.

Soil and groundwater contamination has become a key issue in urban redevelopment. It is particularly difficult to use heavy equipment for the remediation of restricted sites or areas contaminated by factories that are still in operation. In this case, horizontal wells are considered a potentially useful technology as they can potentially remediate contamination areas located below buildings and other surface/subsurface obstacles. This research first introduces the principles and advantages and disadvantages of direct push injection, improved slant well, high-pressure rotary jet technology, horizontal reactive media treatment wells, and horizontal directional drilling well. The key aspects for promising in-situ remediation techniques were summarized as remediation well design, remediation agent injection technology and drill pipe and well wall sealing technology. Based on the requirements for key technologies, a novel multi-branch horizontal well in-situ remediation process was proposed, which integrates vertical/horizontal directional drilling, rotary injection, and expansion sealing techniques, and relevant supporting drilling and injecting equipment were developed. A bench test and field test were conducted to test drilling tool performance, drilling accuracy, and injection radius of influence. The results showed that the developed supporting drilling tool met the process requirements and could complete multi-branch horizontal well remediation engineering construction. The deviation between the measured depth and the design depth of the multi-branch horizontal well constructed using this technology was less than 9%, and the deviation between the depth displayed by the guidance instrument and the measured depth was less than 1%. The injection radius of influence in the test field measured from the monitoring wells was greater than or equal to 5 m. The results of this research can provide an effective method for the remediation of contaminated sites.

Applications of sediment source fingerprinting continue to increase globally as the need for information to support improved management of the sediment problem persists. In our novel research, a Bayesian fingerprinting approach using MixSIAR was used with geochemical signatures, both without and with informative priors based on particle size and slope. The source estimates were compared with a newly proposed Source Sensitivity Index (SSI) and outputs from the INVEST-SDR model. MixSIAR results with informative priors indicated that agricultural and barren lands are the principal sediment sources (contributing ∼5–85% and ∼5–80% respectively during two sampling periods i.e. 2018-2019 and 2021–2022) with forests being less important. The SSI spatial maps (using % clay and slope as informative priors) showed >78% agreement with the spatial map derived using the INVEST-SDR model in terms of sub-catchment prioritization for spatial sediment source contributions. This study demonstrates the benefits of combining geochemical sediment source fingerprinting with SSI indices in larger catchments where the spatial prioritization of soil and water conservation is both challenging but warranted.

Residents' pro-environmental behaviors are considered important for reducing carbon emissions and achieving carbon neutrality. However, optimizing the implementation of pro-environmental behavior need to be further studied. To this end, we placed residents' recycling behavior within a socialized situation. Explored the “Attitude–Behavior intention–Behavior” intermediary path regulated by self-construal, whether and how it can more effectively promote residents to transfer recycling behavior intention as recycling behavior after joining the influence of social norms. The results showed that after considering the influence of social norms, the transformation of residents’ Habit adjustment recycling behavior (HAB) was significantly improved. Further, the masking effect of “Behavioral intention–Interpersonal facilitation recycling behavior (IFB)" in the mediation model was effectively reduced. HAB and IFB had stronger dependence on independent self-construal (IDSC) and interdependent self-construal (ITSC), respectively. In addition, when the self-construal level was low, the overall effect of the chain mediation model was stronger, highlighting the advantage of the role played by social norms.

Baseflow is pivotal in maintaining catchment ecological health and improving sustainable economic development. The Yellow River Basin (YRB) is northern China's most important water supplier. However, it faces water shortage due to synergistic effects between natural conditions and anthropogenic activities. Investigating baseflow characteristics quantitively is, therefore, beneficial to promoting the sustainable development of the YRB. In this study, daily ensemble means baseflow data derived from four revised baseflow separation algorithms (i.e., the United Kingdom Institute of Hydrology (UKIH), Lyne-Hollick, Chapman-Maxwell, and Eckhardt methods) - was obtained from 2001 to 2020. Thirteen baseflow dynamics signatures were extracted to investigate baseflow spatiotemporal variations and their determinants across the YRB. The main findings were: (1) There were significant spatial distribution patterns of baseflow signatures, and most signatures had higher values in upstream and downstream reaches than in the middle reaches. There were also mixing patterns with higher values in middle and downstream reaches simultaneously. (2) The magnitude of temporal variation in baseflow signatures was most strongly correlated with catchment terrain (r = −0.4), vegetation growth (r > 0.3), and cropland coverage (r > 0.4). (3) There was a strong synergistic effect of multiple factors (e.g., soil textures, precipitation and vegetation conditions) on baseflow signature values. This study provided a heuristic evaluation of baseflow characteristics in the YRB, contributing to water resources management in the YRB and similar catchments.

Aluminum is an important lightweight and high-value metal that is widely used in the transportation, construction, and military industries. China is the largest producer of Al in the world, and vast quantities of Al dross (ash) are generated and stored every year. Aluminum dross contains fluoride and heavy metals, and easily reacts with water and acid to produce stimulating, toxic, and explosive gases. Owing to a lack of developed technologies, most of this dross cannot be safely treated, resulting in a waste of resources and serious environmental and ecological risks. This review briefly describes the distribution and proportions of bauxite deposits in China, the Al extraction process, and the hazardous solid waste that is generated. It also discusses the comprehensive treatments for Al dross, including the hydrometallurgy and pyrometallurgy recovery processes, and reuse of Al, Al2O3, SiO2, and chloride salts as a summarized comparison of their advantages and disadvantages. In particular, this review focuses on the efforts to analyze the relationship between existing processes and the attempts to establish a comprehensive technology to treat Al dross. Additionally, areas for future research are suggested, which may provide new ideas for the closed-loop treatment of Al dross.

This empirical study examines the impact of environmental regulations on carbon productivity under varying conditions using panel data from Chinese provinces from 2011 to 2019. Prior research has reported inconsistent results regarding the relationships between these variables. We developed a spatial Durbin model (SDM) and tested the non-linear effects of environmental regulation on carbon productivity from a spatial linkage perspective. The results demonstrate a U-shaped curve representing the local-neighborhood effect of environmental regulations on carbon productivity. This curve is further dissected into two components: the average direct effect (ADE) and the average indirect effect (AIE). Furthermore, the findings indicate that green technology progress and pollution transfer act as moderating factors in shaping the U-shaped curve. Green technological progress has steepened the U-shape curve, whereas pollution transfer has flattened it. Based on these findings, we propose three recommendations for the formulation of environmental regulation policies.

Capturing the value in urban residuals (food scraps and wastewater) is a critical component of urban sustainability and a circular nutrient economy. Food production in urban areas has also been recognized as an important component of urban health. Data from two cities (Seattle and Tacoma, WA) with active resource recovery and community garden programs were used to quantify nutrient recovery and food production potential. Yield data from growth trials conducted using soil amendments produced from locally generated organic residuals were used to model yields in existing urban agriculture programs. Our survey showed much lower than expected volume of food scraps from both residential and multifamily housing for both cities. Nutrient generation rates from food scraps were estimated as 0.55–0.67 kg N and 0.09–0.11 kg P capita−1 yr−1. Recovery rates for Seattle with an established food scrap collection program were 0.21 kg N and 0.006 kg P capita−1 yr−1. Nutrient recovery from wastewater biosolids was higher; 1–1.67 kg N and 0.23–0.76 kg P capita−1 yr−1. Data on effluent quantity and nutrient concentrations from these programs suggests that effluent has a high potential for nutrient recovery (4.03–5 kg N and 0.3–0.5 kg P capita yr−1). Yield was modeled for kale (brassica oleracea) considering the number of people that could be fed per hectare for one year using a 67 g portion by comparing yields from synthetic fertilizer and residuals-based amendments in both high and low quality urban soils. The Tacoma biosolids potting soil yielded enough for 310 and 736 people ha−1 yr−1 for the high and low quality soils, respectively. The modeled food/yard compost produced from the food scraps yielded sufficient kale for 148 to 353 people ha−1 yr−1. Relative yield from fertilizer for the low and high quality soils was 15 and 263 people ha−1yr−1, respectively. Considering yield, enough biosolids are produced to meet 6.7–29.2% of the vegetable needs of each city. These results suggest that significant nutrients can be recovered using existing infrastructure. With enhanced nutrient capture from wastewater effluent, sufficient nutrients could be recovered to meet the N and P needs for food crops for the residents of each city.

In a large-scale region, governance for connectivity in an ecological system often conflicts with management boundaries, causing inefficiencies. Collaboration among management organizations in different areas can help overcome this problem. However, few studies quantified the collaborations' practical relationship with connectivity, considering that some potentially connected paths are easy to neglect by managers. In this paper, collaborations among government agencies in project application process were analyzed, and a multilevel social-ecological network analysis (SENA) approach was developed to identify the collaboration's effect on genetically connected coastal areas. The network framework and methods were shown in a case of coastal saltmarsh conservation and development in the Yellow River Delta, China. Collaboration patterns in conservation and development networks were analyzed and compared among local, subregional, and regional government agencies working in genetically connected coastal areas. Project information flow, reflecting communication frequency and decision-making chances among government agencies was quantified and correlated with ecological connectivity to inform governance effects. Results showed areas with the potential to realize social-ecological alignment, where collaborative networks were measured by network density (percentage of connected network edges). The current reveals that development has more significant potential than conservation at most levels to overcome the misalignment of the social-ecological system, also known as scale mismatch. Empirical evidence also showed a correlation between communication capacity in development networks and improved ecological conditions. The multilevel SENA advanced in this paper can be used for natural resource management when connectivity plays a major role.